Cas no 70590-66-8 (4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine)

4,5,6,7-Tetrahydro-1,3-benzothiazol-6-amine is a heterocyclic amine featuring a fused benzothiazole core with a saturated cyclohexene ring. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The amine functionality allows for further derivatization, enabling the introduction of diverse substituents. Its rigid bicyclic framework enhances stability while maintaining compatibility with a range of reaction conditions. The compound is particularly useful in the development of biologically active molecules due to its ability to mimic privileged scaffolds in medicinal chemistry. High purity grades are available to ensure consistent performance in research and industrial applications.

4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine structure

70590-66-8 structure

Product Name:4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine

CAS No:70590-66-8

MF:C₇H₁₀N₂S

MW:154.232699871063

MDL:MFCD13195379

CID:975375

PubChem ID:45121902

Update Time:2025-11-06

4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine Chemical and Physical Properties

Names and Identifiers

- 4,5,6,7-Tetrahydrobenzo[d]thiazol-6-amine
- 4,5,6,7-Tetrahydro-1,3-benzothiazol-6-amine
- 6-Benzothiazolamine, 4,5,6,7-tetrahydro-
- LogP
- CS-0271488
- 4,5,6,7-tetrahydro-benzothiazol-6-yl-amine
- MLHMXNRCJFPJOB-UHFFFAOYSA-N
- (4,5,6,7-tetrahydro-benzothiazol-6-yl)-amine
- 70590-66-8
- DTXSID10669263
- SCHEMBL1193320
- EN300-254879
- 6-Benzothiazolamine,4,5,6,7-tetrahydro-
- DB-348905
- 4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine
- MDL： MFCD13195379
- Inchi： 1S/C7H10N2S/c8-5-1-2-6-7(3-5)10-4-9-6/h4-5H,1-3,8H2
- InChI Key： MLHMXNRCJFPJOB-UHFFFAOYSA-N
- SMILES： S1C=NC2=C1CC(CC2)N

Computed Properties

Exact Mass: 154.0566
Monoisotopic Mass: 154.05646950g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 129
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 67.2Å²

Experimental Properties

PSA: 38.91

4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM153656-1g	4,5,6,7-tetrahydrobenzo[d]thiazol-6-amine	70590-66-8	95%	1g	$1136	2024-07-24
Alichem	A059006156-1g	4,5,6,7-Tetrahydrobenzo[d]thiazol-6-amine	70590-66-8	95%	1g	$1040.00	2023-09-01
Alichem	A059006156-5g	4,5,6,7-Tetrahydrobenzo[d]thiazol-6-amine	70590-66-8	95%	5g	$2972.46	2023-09-01
Enamine	EN300-254879-0.05g	4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine	70590-66-8	95%	0.05g	$575.0	2024-06-19
Enamine	EN300-254879-0.1g	4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine	70590-66-8	95%	0.1g	$603.0	2024-06-19
Enamine	EN300-254879-0.25g	4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine	70590-66-8	95%	0.25g	$630.0	2024-06-19
Enamine	EN300-254879-0.5g	4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine	70590-66-8	95%	0.5g	$658.0	2024-06-19
Enamine	EN300-254879-1.0g	4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine	70590-66-8	95%	1.0g	$685.0	2024-06-19
Enamine	EN300-254879-2.5g	4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine	70590-66-8	95%	2.5g	$1343.0	2024-06-19
Enamine	EN300-254879-5.0g	4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine	70590-66-8	95%	5.0g	$1987.0	2024-06-19